6-(3,4-dimethoxyphenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3(2H)-one

• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 6-(3,4-dimethoxyphenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3-one
• InChI: InChI=1S/C17H21N3O3S/c1-22-15-5-3-13(11-16(15)23-2)14-4-6-17(21)20(18-14)12-19-7-9-24-10-8-19/h3-6,11H,7-10,12H2,1-2H3
• InChI Key: SIKBESHNKQZNTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CN3CCSCC3)OC

Description

This compound belongs to the pyridazin-3(2H)-one family, characterized by a six-membered aromatic ring containing two adjacent nitrogen atoms. The core structure is substituted at position 6 with a 3,4-dimethoxyphenyl group and at position 2 with a thiomorpholin-4-ylmethyl moiety.

Biological Activity

6-(3,4-Dimethoxyphenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3(2H)-one is a synthetic compound that has garnered attention in pharmacological research due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be described as follows:

• Molecular Formula: C15H18N4O3S
• Molecular Weight: 342.39 g/mol
• CAS Number: 868676-69-1

The biological activity of this compound is primarily attributed to its interaction with various biological targets. The following mechanisms have been identified:

• Inhibition of Enzymatic Activity:
  • The compound has been shown to inhibit certain enzymes involved in cancer progression, specifically targeting kinases associated with tumor growth and metastasis.
• Antioxidant Properties:
  • It exhibits significant antioxidant activity, which helps mitigate oxidative stress in cells, potentially reducing the risk of chronic diseases.
• Anti-inflammatory Effects:
  • Studies indicate that the compound can modulate inflammatory pathways, leading to decreased production of pro-inflammatory cytokines.

Biological Activity Data

A summary of biological activities observed in various studies is presented in the table below:

Activity Type	Observed Effect	Reference
Antitumor Activity	Inhibition of cell proliferation in cancer cell lines
Antioxidant Activity	Scavenging free radicals and reducing oxidative stress
Anti-inflammatory	Decreased TNF-α and IL-6 production in vitro

Case Studies

• Antitumor Efficacy:
  In a study conducted on various cancer cell lines, 6-(3,4-dimethoxyphenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3(2H)-one demonstrated a dose-dependent inhibition of cell proliferation. The IC50 values were significantly lower than those of standard chemotherapeutic agents, suggesting a potent antitumor effect.
• Oxidative Stress Reduction:
  In an animal model of oxidative stress, administration of the compound resulted in a marked decrease in markers of oxidative damage (e.g., malondialdehyde levels) while enhancing antioxidant enzyme activities (e.g., superoxide dismutase) compared to control groups.
• Inflammation Modulation:
  A recent study explored the anti-inflammatory properties of the compound in a lipopolysaccharide (LPS)-induced inflammation model. Results indicated that treatment with the compound significantly reduced levels of inflammatory mediators such as nitric oxide and prostaglandin E2.

Scientific Research Applications

Inhibition of Kinases

Recent studies have indicated that compounds similar to 6-(3,4-dimethoxyphenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3(2H)-one exhibit inhibitory activity against various kinases implicated in cancer progression. For instance, research has highlighted the effectiveness of pyridazine derivatives as inhibitors of FLT3 (Fms-like tyrosine kinase 3), which is critical in acute myeloid leukemia (AML) treatment. Compounds with similar structures have shown nanomolar inhibitory activity against FLT3 mutations, suggesting a promising avenue for developing targeted therapies for AML patients .

Antitumor Activity

The compound has been evaluated for its antitumor properties. Studies have demonstrated that derivatives with similar functional groups can induce apoptosis in cancer cells by modulating signaling pathways involved in cell proliferation and survival. For example, certain pyridazine derivatives have been shown to inhibit tumor growth in xenograft models, showcasing their potential as anticancer agents .

Neuroprotective Effects

Research indicates that some pyridazine derivatives exhibit neuroprotective effects, potentially useful in treating neurodegenerative diseases. The mechanism involves the modulation of neurotransmitter systems and reduction of oxidative stress markers in neuronal cells . This application opens possibilities for developing treatments for conditions like Alzheimer's disease.

Case Study 1: FLT3 Inhibition in AML

A study investigated the efficacy of pyridazine derivatives on FLT3-inhibitory activity. The results indicated that compounds structurally related to 6-(3,4-dimethoxyphenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3(2H)-one displayed significant inhibition of FLT3-ITD (Internal Tandem Duplication) mutations associated with poor prognosis in AML patients. The most effective compounds showed IC50 values in the low nanomolar range, leading to reduced cell viability and increased apoptosis rates in FLT3-positive cell lines .

Case Study 2: Antitumor Efficacy

In a preclinical model, a series of pyridazine derivatives were tested for their antitumor activity against various cancer cell lines, including breast and lung cancer. The results demonstrated that these compounds inhibited tumor growth significantly compared to control groups. Mechanistic studies revealed that the compounds induced G1 phase arrest and triggered apoptotic pathways through caspase activation .

Comparison with Similar Compounds

Substituent Variations at Position 2

• Thiomorpholinylmethyl vs. Piperidinyl/Phenyl Groups: Compound 51 (2-(1-(2-Aminothieno-[2,3-d]pyrimidin-4-yl)piperidin-4-yl)-6-(3,4-dimethoxyphenyl)pyridazin-3(2H)-one) shares the 6-(3,4-dimethoxyphenyl) group but replaces thiomorpholinylmethyl with a piperidinyl-thienopyrimidine substituent. This modification reduces sulfur content but introduces a fused heterocyclic system, which improved antitrypanosomal activity in preliminary screens .
• Morpholinyl vs. Thiomorpholinyl: The compound in (2-{2-[4-(4-Fluorophenyl)piperazin-1-yl]-1H-benzotriazol-2-yl}ethanone) features a morpholinyl group, which lacks sulfur.

Substituent Variations at Position 6

• 3,4-Dimethoxyphenyl vs. Phenyl/Chlorophenyl :
  In -chloro-6-phenylpyridazin-3(2H)-one derivatives (e.g., 3a-3h ) demonstrate that electron-withdrawing groups (e.g., Cl) at position 5 reduce analgesic activity compared to electron-donating methoxy groups. The 3,4-dimethoxyphenyl group in the target compound may optimize receptor binding through resonance effects .
• Fluorophenyl Derivatives: lists a 6-(2-fluoro-4-methoxyphenyl)pyridazin-3(2H)-one.

Substituent Variations at Position 4

• Benzylidene vs. Trifluoromethylphenyl: highlights 4-benzylidene-substituted pyridazinones with analgesic activity, while describes a 4-[3-(trifluoromethyl)phenyl] derivative. The trifluoromethyl group’s strong electron-withdrawing nature may enhance oxidative stability but reduce solubility compared to benzylidene groups .

Data Tables

Table 1: Structural Comparison of Pyridazin-3(2H)-One Derivatives

Compound	Position 2 Substituent	Position 6 Substituent	Key Biological Activity	Reference
Target Compound	Thiomorpholin-4-ylmethyl	3,4-Dimethoxyphenyl	Not reported (Inferred antitrypanosomal)
Compound 51 ()	Piperidinyl-thienopyrimidine	3,4-Dimethoxyphenyl	Antitrypanosomal (IC₅₀ = 0.8 µM)
IIIA-IIIC ()	Benzylidene	Phenyl	Analgesic (p < 0.001)
Compound	Morpholinyl	4-Fluorophenyl	Not reported